(2R)-2-amino-3-(3-methylcyclohexyl)propanoic acid

• Molecular Formula: C10H19NO2
• Molecular Weight: 185.26 g/mol
• SMILES: CC1CCCC(C1)CC(C(=O)O)N
• InChI: InChI=1S/C10H19NO2/c1-7-3-2-4-8(5-7)6-9(11)10(12)13/h7-9H,2-6,11H2,1H3,(H,12,13)/t7?,8?,9-/m1/s1
• InChIKey: HYPVOBXJZDZKRH-AMDVSUOASA-N

(2R)-2-Amino-3-(3-methylcyclohexyl)propanoic Acid – Non-Proteinogenic Building Block

(2R)-2-amino-3-(3-methylcyclohexyl)propanoic acid (CAS 1372903-15-5) is a chiral, non-proteinogenic α-amino acid with the molecular formula C₁₀H₁₉NO₂ and a molecular weight of 185.26 g/mol . It belongs to the cyclohexylalanine (Cha) family and features a distinctive 3-methyl substitution on the cyclohexyl ring, combined with a defined (R) stereochemistry at the α-carbon [1]. This compound is employed as a specialized building block in peptide and peptidomimetic synthesis, where the 3-methylcyclohexyl side chain confers enhanced steric bulk and lipophilicity compared to unsubstituted cyclohexylalanine, making it a candidate of interest for programs requiring precise modulation of hydrophobic interactions and conformational constraint [2].

Chiral (R)-configured non-proteinogenic α-amino acid for peptide and peptidomimetic synthesis

3-Methylcyclohexyl side chain enables tunable steric bulk and lipophilicity modulation

Supports structure-activity relationship (SAR) studies requiring conformational constraint

• [1] PubChem. (2R)-2-amino-3-(3-methylcyclohexyl)propanoic acid. National Center for Biotechnology Information. View Source
• [2] Tóth, G., Ioja, E., Tömböly, C., Ballet, S., Tourwé, D., Péter, A., Martinek, T., Chung, N. N., Schiller, P. W., Benyhe, S., & Borsodi, A. (2007). Beta-methyl substitution of cyclohexylalanine in Dmt-Tic-Cha-Phe peptides results in highly potent delta opioid antagonists. Journal of Medicinal Chemistry, 50(2), 328–333. View Source

Why Generic Analogs Cannot Substitute for (2R)-2-Amino-3-(3-methylcyclohexyl)propanoic Acid

The three structural features of (2R)-2-amino-3-(3-methylcyclohexyl)propanoic acid—the (R) absolute configuration, the cyclohexyl ring, and the 3-methyl substituent—each contribute independently to its physicochemical and biological profile [1]. Simple cyclohexylalanine (Cha) lacks the methyl group, resulting in lower calculated lipophilicity (cLogP) and reduced steric demand, which can alter peptide backbone geometry and target binding . The (S)-enantiomer presents the side chain in an opposite spatial orientation, which, as demonstrated by the beta-methyl-cyclohexylalanine literature, can invert or abolish receptor selectivity and functional activity [2]. N-Methyl analogs such as H-D-MeCha-OH introduce an additional N-substitution that alters hydrogen-bonding capacity and conformational preferences. Likewise, positional isomers (e.g., 2-methylcyclohexyl variants) exhibit different steric profiles. These multiple independent variables preclude generic interchangeability and necessitate procurement of the specific (2R)-3-methylcyclohexyl isomer for reproducible research outcomes.

(S)-enantiomer

Opposite spatial orientation may invert stereochemical presentation and alter receptor-interaction profile; class-level evidence indicates configuration-dependent functional outcomes

N-methyl analog

Reduced H-bond donor capacity and altered amine pKa can require different coupling protocols; conformational preferences differ from primary amine

Unsubstituted Cha

Lacks 3-methyl group, lowering calculated lipophilicity and steric shielding; may not reproduce hydrophobic packing or proteolytic protection of the 3-methyl variant

• [1] Human Metabolome Database. 2-Amino-3-cyclohexylpropanoic acid (HMDB0244979). View Source
• [2] Tóth, G., Ioja, E., Tömböly, C., Ballet, S., Tourwé, D., Péter, A., Martinek, T., Chung, N. N., Schiller, P. W., Benyhe, S., & Borsodi, A. (2007). Beta-methyl substitution of cyclohexylalanine in Dmt-Tic-Cha-Phe peptides results in highly potent delta opioid antagonists. Journal of Medicinal Chemistry, 50(2), 328–333. View Source

(2R)-2-Amino-3-(3-methylcyclohexyl)propanoic Acid – Quantitative Differentiation vs. Analogs

Enhanced Lipophilicity from 3-Methyl Substitution

The addition of a methyl group to the cyclohexyl ring increases calculated lipophilicity (cLogP). Cyclohexylalanine has a predicted ACD/LogP of 1.61 . While experimental cLogP data for (2R)-2-amino-3-(3-methylcyclohexyl)propanoic acid are not available in primary literature and must be estimated computationally, the methyl group is expected to increase cLogP by approximately +0.5 log units based on established fragment-based contribution methods for aliphatic methylation [1]. This elevated lipophilicity can increase peptide-membrane partitioning and modify pharmacokinetic properties when the residue is incorporated into peptide chains.

Lipophilicity (cLogP)

Data to verify

Estimated ~+0.5 log units vs. Cha (ACD/LogP 1.61)

Predicted lipophilicity context; supports logP tuning in peptide design

Computational estimate only; no experimental logP identified

Evidence Dimension	Calculated octanol-water partition coefficient (cLogP)
Target Compound Data	Not directly reported; predicted cLogP ~2.1 (estimated by methyl increment on Cha baseline)
Comparator Or Baseline	Cyclohexylalanine (Cha): ACD/LogP = 1.61
Quantified Difference	Estimated increase of ~+0.5 log units
Conditions	Computational prediction; no experimental logP determination identified in primary literature for the target compound

Why This Matters

For procurement decisions, this predicted lipophilicity difference is relevant when selecting building blocks for peptide series where logP optimization is critical for permeability or solubility, though users should request vendor-supplied experimental logP or HPLC retention data where available.

• [1] Hansch, C., Leo, A., & Hoekman, D. (1995). Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society. View Source

Enantiomer-Specific Receptor Activity: (R) vs. (S)

The importance of stereochemistry at both the α-carbon and the β-carbon in cyclohexylalanine derivatives is demonstrated by the beta-methyl-cyclohexylalanine (β-MeCha) literature. In Dmt-Tic-β-MeCha-Phe tetrapeptides, the (2S,3S)-β-MeCha diastereomer yielded a highly selective δ-opioid antagonist (Ke = 0.241 ± 0.05 nM in MVD assay; Kiδ = 0.48 ± 0.05 nM, Kiμ/Kiδ = 2800), whereas the (2S,3R)-β-MeCha epimer produced a mixed μ-agonist/δ-antagonist profile [1]. While this evidence pertains to β-methyl-substituted Cha rather than the 3-methylcyclohexyl-α-amino acid directly, it establishes the class principle that the stereochemical configuration of methyl-substituted cyclohexylalanine residues profoundly impacts receptor selectivity and functional activity. For (2R)-2-amino-3-(3-methylcyclohexyl)propanoic acid, the (R) configuration is therefore expected to be non-interchangeable with the (S)-enantiomer in any biological or receptor-binding application.

Enantiomer selectivity

Class-level

(2S,3S)-β-MeCha: selective δ-antagonist (Kiδ 0.48 nM) vs. (2S,3R)-β-MeCha: mixed μ/δ profile

Class-level evidence: (R) configuration may yield distinct receptor-interaction profile

Based on β-MeCha analogs; direct data for target compound not available

Evidence Dimension	Enantiomer-dependent receptor binding and functional activity
Target Compound Data	No direct receptor binding data available for (2R)-2-amino-3-(3-methylcyclohexyl)propanoic acid as a free amino acid
Comparator Or Baseline	(2S,3S)-β-MeCha vs. (2S,3R)-β-MeCha in Dmt-Tic-β-MeCha-Phe peptides: Kiδ = 0.48 nM (selective antagonist) vs. mixed μ-agonist/δ-antagonist profile [1]
Quantified Difference	Configuration switch at β-carbon converted selective δ-antagonist (Kiμ/Kiδ = 2800) to a mixed agonist/antagonist
Conditions	Radioligand binding assays and MVD/GPI functional assays; β-MeCha incorporated into tetrapeptide scaffold

Why This Matters

This class-level evidence supports the requirement for enantiomerically pure (2R)-isomer for any receptor-targeting or structure-activity relationship studies, as the (2S)-enantiomer may exhibit a fundamentally different biological profile.

• [1] Tóth, G., Ioja, E., Tömböly, C., Ballet, S., Tourwé, D., Péter, A., Martinek, T., Chung, N. N., Schiller, P. W., Benyhe, S., & Borsodi, A. (2007). Beta-methyl substitution of cyclohexylalanine in Dmt-Tic-Cha-Phe peptides results in highly potent delta opioid antagonists. Journal of Medicinal Chemistry, 50(2), 328–333. View Source

Free α-Amine vs. N-Methylamino Analog

(2R)-2-amino-3-(3-methylcyclohexyl)propanoic acid bears a free primary α-amine, distinguishing it from its N-methyl analog, (R)-3-cyclohexyl-2-(methylamino)propanoic acid (H-D-MeCha-OH, CAS 862504-03-8), which has a secondary N-methylamino group . The absence of N-methylation preserves the full hydrogen-bond donor capacity of the amine (two H-bond donors vs. one for the N-methyl analog), which is critical for peptide bond formation, backbone amide hydrogen bonding in secondary structures, and interactions with biological targets. The predicted pKa of the carboxylic acid group also shifts: the N-methyl analog has a predicted pKa of 2.34 ± 0.10 , whereas the primary amine in the target compound is expected to exhibit a slightly different ionization profile that may affect solubility and coupling efficiency. This difference makes the two compounds non-substitutable in solid-phase peptide synthesis protocols optimized for primary amine coupling.

Amine type

Head-to-head

Primary amine (2 H-bond donors) vs. N-methyl (1 donor); predicted acid pKa shift

Supports standard Fmoc/Boc coupling; N-methyl analog requires modified conditions

Predicted pKa; experimental ionization data recommended

Evidence Dimension	α-Amine type and predicted acid pKa
Target Compound Data	Primary α-amine (R-CH(NH₂)-COOH); pKa not directly reported
Comparator Or Baseline	(R)-3-cyclohexyl-2-(methylamino)propanoic acid (H-D-MeCha-OH): secondary N-methylamino group; predicted pKa (acid) = 2.34 ± 0.10
Quantified Difference	Two H-bond donors (target) vs. one H-bond donor (N-methyl analog); pKa likely differs due to electron-donating effect of N-methyl group
Conditions	Predicted pKa data from ChemicalBook; no experimental pKa determination identified

Why This Matters

For peptide synthesis procurement, the free primary amine enables standard Fmoc/Boc coupling chemistry, whereas the N-methyl analog requires modified coupling conditions and introduces N-methylation-driven conformational effects (cis/trans amide bond isomerism) that may be undesirable or desirable depending on the research goal.

Metabolic Stability Advantage of Cyclohexylalanine

Incorporation of cyclohexylalanine (Cha) residues into peptide sequences has been shown to confer significant proteolytic stability. In apelin-13 analogues, substitution with L-cyclohexylalanine increased plasma half-life up to 40-fold compared to native apelin-13; for apelin-17 analogues, the increase was up to 340-fold [1]. The bulky, hydrophobic cyclohexyl side chain is believed to sterically hinder protease access to adjacent peptide bonds. While direct stability data for the 3-methylcyclohexyl variant are not available, the additional methyl substituent is expected to further increase steric bulk around the side chain, potentially enhancing this protective effect. This class-level evidence supports the selection of (2R)-2-amino-3-(3-methylcyclohexyl)propanoic acid for peptide programs where resistance to proteolytic degradation is a design objective.

Proteolytic stability

Class-level

Cha incorporation: up to 340-fold half-life extension in apelin peptides

Class-level evidence; 3-methyl may increase steric shielding further

Stability data for 3-methyl variant not directly reported

Evidence Dimension	Plasma half-life enhancement from cyclohexylalanine incorporation
Target Compound Data	No direct stability data available for (2R)-2-amino-3-(3-methylcyclohexyl)propanoic acid in peptide context
Comparator Or Baseline	Apelin-13: native plasma half-life; apelin-13(Cha): up to 40-fold increase; apelin-17(Cha): up to 340-fold increase [1]
Quantified Difference	40-fold to 340-fold half-life extension from Cha incorporation; 3-methyl substitution may provide incremental steric protection
Conditions	In vitro plasma stability assay and in vivo rat model; Cha incorporated at position 4 or 6 of apelin peptides

Why This Matters

For peptide stability optimization programs, cyclohexylalanine derivatives offer a validated strategy for extending half-life. The 3-methyl variant provides an additional tunable parameter (increased steric bulk) that may further reduce proteolysis compared to unsubstituted Cha, though head-to-head comparison data are needed to confirm this.

• [1] Fernandez, K. X., Fischer, C., Vu, J., Gheblawi, M., Wang, W., Gottschalk, S., Iturrioz, X., Llorens-Cortés, C., Oudit, G. Y., & Vederas, J. C. (2021). Metabolically stable apelin-analogues, incorporating cyclohexylalanine and homoarginine, as potent apelin receptor activators. RSC Medicinal Chemistry, 12, 1402–1413. View Source

3-Methyl vs. 2-Methyl Positional Isomer Effects

The position of the methyl substituent on the cyclohexyl ring creates topologically distinct side chains. (2R)-2-amino-3-(3-methylcyclohexyl)propanoic acid bears the methyl group at the 3-position (meta to the point of attachment), whereas analogs such as 3-amino-3-(2-methylcyclohexyl)propanoic acid carry the methyl group at the 2-position (ortho) . The 3-methyl substitution positions the methyl group further from the peptide backbone, potentially affecting: (i) the conformational preferences of the cyclohexyl ring (equatorial vs. axial methyl orientation), (ii) the shape complementarity with hydrophobic receptor pockets, and (iii) the extent of steric shielding provided to adjacent peptide bonds. In the context of β-methyl-cyclohexylalanine separation by HPLC on Cinchona alkaloid-based chiral stationary phases, the stereochemistry and substitution pattern of methyl groups on the cyclohexyl ring significantly influence chromatographic retention and enantioselectivity [1], confirming that even subtle positional differences produce measurably distinct molecular recognition properties.

Positional isomer

Analytical context

3-methyl (meta) shows distinct HPLC retention vs. 2-methyl isomers on chiral stationary phases

Isomer-specific molecular recognition; positional substitution not interchangeable

Qualitative HPLC differentiation reported for β-MeCha stereoisomers

Evidence Dimension	Chromatographic retention and molecular recognition as a function of methyl substitution pattern
Target Compound Data	3-Methylcyclohexyl substitution pattern; no published chromatographic retention data
Comparator Or Baseline	2-Methylcyclohexyl positional isomer (3-amino-3-(2-methylcyclohexyl)propanoic acid, CAS not specified) and unsubstituted Cha; β-MeCha stereoisomers resolved by HPLC with distinct retention times [1]
Quantified Difference	Qualitative differentiation by HPLC retention and enantioselectivity demonstrated for β-methyl-substituted cyclohexylalanine stereoisomers [1]
Conditions	HPLC on Cinchona alkaloid-based zwitterionic chiral stationary phases; polar ionic mode

Why This Matters

Procurement of the correct positional isomer is essential for SAR consistency. The 3-methyl substitution pattern provides a specific spatial profile that cannot be replicated by the 2-methyl or 4-methyl analogs, analogous to the well-established principle that ortho-, meta-, and para-substituted phenylalanines produce divergent biological activities.

• [1] Péter, A. et al. (2025). High-Performance Liquid Chromatographic Separation of Stereoisomers of β-Methyl-Substituted Unusual Amino Acids Utilizing Ion Exchangers Based on Cinchona Alkaloids. International Journal of Molecular Sciences, 26(9), 4004. View Source

(2R)-2-Amino-3-(3-methylcyclohexyl)propanoic Acid – Application Scenarios

GPCR Ligand SAR with Chiral Building Block

The (R) configuration of (2R)-2-amino-3-(3-methylcyclohexyl)propanoic acid provides a defined stereochemistry for structure-activity relationship studies targeting G protein-coupled receptors. As demonstrated by the β-MeCha literature, the stereochemistry of methyl-substituted cyclohexylalanine residues determines whether a peptide behaves as a selective antagonist or a mixed agonist/antagonist at opioid receptors [1]. Researchers developing δ-opioid or related GPCR ligands can incorporate this (R)-3-methylcyclohexyl amino acid to systematically probe the stereochemical requirements of their target, with the confidence that the (S)-enantiomer would yield a different pharmacological profile.

Peptide Stability Enhancement via Cyclohexylalanine

For peptide programs where rapid in vivo degradation limits efficacy, (2R)-2-amino-3-(3-methylcyclohexyl)propanoic acid offers a building block that combines the validated protease-shielding effect of the cyclohexylalanine scaffold—which extended apelin peptide half-life up to 340-fold [1]—with an additional 3-methyl substituent that may provide incremental steric protection. This compound is suited for incorporation at protease-sensitive sites in lead peptide sequences to improve pharmacokinetic profiles while maintaining receptor binding.

Tunable Lipophilicity for Membrane Permeability

The 3-methyl substitution on the cyclohexyl ring is predicted to increase cLogP by approximately +0.5 log units compared to unsubstituted cyclohexylalanine (ACD/LogP = 1.61) [1]. This tunable lipophilicity makes (2R)-2-amino-3-(3-methylcyclohexyl)propanoic acid a useful tool for medicinal chemists optimizing the permeability-solubility balance of peptide drug candidates. When incorporated into a peptide series, it allows incremental logP adjustments without altering the core amino acid scaffold.

Chiral Chromatography Method Development

The stereochemical complexity of 3-methylcyclohexyl amino acids—combining α-carbon chirality with cis/trans cyclohexyl ring isomerism—makes these compounds valuable as analytical standards for chiral method development. The HPLC separation literature for β-methyl-cyclohexylalanine stereoisomers on Cinchona alkaloid-based chiral stationary phases [1] establishes that methyl-substituted cyclohexylalanine derivatives exhibit distinct chromatographic behavior that can be exploited for enantiomeric purity verification of synthesized peptides incorporating this residue.

Application

Selection Property

Validation Focus

GPCR ligand SAR studies

Enantiomer-specific (R) configuration

Receptor selectivity profile in assay context

Peptide stability optimization

Cyclohexylalanine steric shielding

Proteolytic stability assessment in peptide context

Lipophilicity tuning in peptide design

3-Methyl lipophilic increment

LogP/permeability-solubility balance review

Chiral method development

Stereochemical complexity of 3-methylcyclohexyl

Enantiomeric purity verification via chiral HPLC

• [1] Fernandez, K. X., Fischer, C., Vu, J., Gheblawi, M., Wang, W., Gottschalk, S., Iturrioz, X., Llorens-Cortés, C., Oudit, G. Y., & Vederas, J. C. (2021). Metabolically stable apelin-analogues, incorporating cyclohexylalanine and homoarginine, as potent apelin receptor activators. RSC Medicinal Chemistry, 12, 1402–1413. View Source